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Compound of Interest

6-Azauridine triphosphate
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(ammonium)
Cat. No.: B10857473
Get Quote

Introduction

6-Azauridine-5'-triphosphate (6-Aza-UTP) is a potent nucleotide analog widely utilized in RNA
research and antiviral drug development. Structurally similar to Uridine-5'-triphosphate (UTP), it
contains a nitrogen atom at the 6-position of the uracil ring (creating a 1,2,4-triazine-3,5-dione
system). This modification alters the electronic properties of the base, affecting its interaction
with RNA polymerases—often leading to transcriptional pausing or termination—and its
chemical stability profile.

This guide provides a rigorous technical analysis of the chemical stability of 6-Aza-UTP
ammonium salt, detailing degradation mechanisms, storage protocols, and quality control
methodologies to ensure experimental reproducibility.

Chemical Constitution & Properties[1][2][3][4][5][6]
[7]

The stability of 6-Aza-UTP is governed by two distinct chemical moieties: the triphosphate tail
and the modified nucleobase.
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Property Specification Technical Insight

Ammonium salt form enhances

Formula .

water solubility and buffers pH.

_ The salt form will have a higher

MW (Free Acid) 485.13 g/mol )

effective mass.

CRITICAL.: Significantly more

acidic than Uridine (pKa ~9.2).
Base pKa (N3) ~6.7 o )

At pH 7.5, a significant fraction

of the base is ionized.

Used for concentration
Absorbance determination (

).

The "Aza" Effect

The substitution of Carbon-6 with Nitrogen introduces electron-withdrawing character to the
ring. This lowers the pKa of the N3 proton to ~6.7. Consequently, in standard physiological
buffers (pH 7.4-7.5), the base exists in equilibrium between its neutral and anionic forms. This
ionization can influence base-stacking interactions and susceptibility to nucleophilic attack
compared to native UTP.

Stability Profile
Hydrolysis (The Primary Degradation Pathway)

Like all nucleoside triphosphates, the primary instability of 6-Aza-UTP arises from the
hydrolysis of the phosphoanhydride bonds. This reaction is spontaneous in aqueous solution
but is accelerated by heat, divalent cations (

), and extreme pH.
o Cleavage: Releases Pyrophosphate (

) and 6-Aza-UMP.
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o Cleavage: Releases Orthophosphate (

) and 6-Aza-UDP. (Most common).

pH Sensitivity

» Acidic Conditions (pH < 5): The N-glycosidic bond (linking the base to the ribose) is generally
stable, but strong acid can promote cleavage. However, the triphosphate chain is highly
susceptible to acid-catalyzed hydrolysis.

» Alkaline Conditions (pH > 9): While the triphosphate is relatively stable, the 1,2,4-triazine ring
of 6-azauridine is sensitive to ring-opening in strong alkali, forming unstable ureido-
derivatives.

e Optimal pH:7.0 — 8.0. The ammonium salt is typically supplied in water or weak buffer near
neutral pH to maximize stability.

Thermal Stability

e -80°C: Stable for >12 months.
e -20°C: Stable for 6 months.
e +4°C: Stable for <1 week. Significant hydrolysis (1-5%) can occur over several days.

e +25°C (Room Temp): Unstable. Half-life in solution is estimated at 24—-48 hours depending
on buffer conditions.

Visualization: Degradation Pathways[7]

The following diagram illustrates the hierarchical degradation of 6-Aza-UTP, highlighting the
critical hydrolysis steps and ring instability zones.
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Caption: Degradation cascade of 6-Aza-UTP showing stepwise phosphate loss and alkaline
ring instability.

Handling & Storage Protocols

To maintain >95% purity and ensure assay reliability, the following "Self-Validating” protocol is
recommended.
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Storage Protocol

Arrival: Upon receipt, immediately centrifuge the tube (pulse spin) to collect contents.

Dissolution (if solid): Dissolve in molecular biology grade water or 10 mM Tris-HCI (pH 7.5).
Avoid unbuffered water if the pH is unknown/acidic.

o Target Concentration: 100 mM (Standard stock).

Aliquoting (Crucial): Do NOT store as a single large volume.

o Prepare aliquots of 10-50 pL in PCR-grade tubes.

o This prevents repeated freeze-thaw cycles.

Freezing: Snap-freeze in liquid nitrogen or dry ice/ethanol bath before placing in -80°C.
Long-Term: Store at -80°C (Shelf life: 1 year).

Working Stock: Store at -20°C (Shelf life: 1 month).

Usage Best Practices

Keep on Ice: Always maintain the reagent on ice during bench work.
Neutralize: If using in a reaction with high
concentrations, ensure the reaction buffer is added last or the nucleotide is kept cold, as

catalyzes hydrolysis.

Avoid Vortexing: Mix by gentle pipetting or flicking. Vigorous vortexing can sheer long
polymers but also aerate the solution, potentially introducing oxidative stress (though less
critical for nucleotides than proteins).

Quality Control: HPLC Methodology

Because the pKa of 6-Aza-UTP (~6.7) differs from UTP (~9.2), standard HPLC methods may
need pH adjustment to ensure consistent retention times.
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lon-Pair Reversed-Phase (IP-RP) HPLC Method

This method separates nucleotides based on charge and hydrophobicity.

Parameter Condition

C18 (e.g., Phenomenex Gemini or equivalent), 5
Column
pm, 250 x 4.6 mm

100 mM

Mobile Phase A + 10 mM Tetrabutylammonium Hydrogen Sulfate

(TBAHS), pH 6.0

100 mM
Mobile Phase B
+ 10 mM TBAHS + 30% Methanol, pH 6.0

Flow Rate 1.0 mL/min
Detection UV @ 262 nm (Max for 6-Aza) and 254 nm
Gradient 0-100% B over 20—-30 minutes

Method Note: The pH of 6.0 is chosen to ensure the 6-azauridine base is predominantly
protonated (neutral) or in a consistent state, while the phosphate groups are ionized to interact
with the ion-pairing agent.

QC Workflow Diagram
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Thaw Aliquot Dilute 1:100 Inject 10 pL. C18 Column UV Detection et (et
(Keep on Ice) in Mobile Phase A into HPLC (IP-RP Separation) (262 nm) 9 No
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Click to download full resolution via product page

Caption: Quality Control workflow for verifying 6-Aza-UTP integrity via HPLC.
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Experimental Implications

Using degraded 6-Aza-UTP can lead to false negatives in drug screening or low yields in RNA

synthesis.
¢ In Vitro Transcription (IVT):

o Mechanism:[1] 6-Aza-UTP is incorporated into RNA.[2] High concentrations of degradation
products (6-Aza-UDP or 6-Aza-UMP) act as competitive inhibitors for the active site of
RNA polymerase without being incorporated, or simply dilute the effective concentration of

the triphosphate.
o Symptom:[1][3] Reduced transcript yield or truncated products.
e Enzyme Inhibition Assays (e.g., Viral RdRp):
o Mechanism:[1] If the study aims to measure the

of 6-Aza-UTP against a viral polymerase, the presence of hydrolyzed free phosphate (

) can inhibit some polymerases or interfere with colorimetric phosphate-detection assays
(e.g., Malachite Green assays), leading to high background signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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